Cas no 1708987-68-1 ()

• CAS No: 1708987-68-1
• MF: C₉H₅ClF₂N₂O
• MW: 230.598607778549
• CID: 6769243
• PubChem ID: 118049636
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C9H5ClF2N2O/c10-8-4-13-7-3-5(15-9(11)12)1-2-6(7)14-8/h1-4,9H
• InChI Key： FYNVIQRKWHYBIE-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C=C(C=CC2=N1)OC(F)F

Computed Properties

• Exact Mass: 230.0058468g/mol
• Monoisotopic Mass: 230.0058468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35Ų